Cas no 866216-20-8 (4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-amine)

• Product Name: 4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-amine
• CAS No: 866216-20-8
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• MDL: MFCD13176247
• CID: 4259576
• PubChem ID: 55284769
• Update Time: 2025-06-08

4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-amine Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyridin-5-amine, 4,5,6,7-tetrahydro-
• 4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-amine
• 4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-amine dihydrochloride
• 4H,5H,6H,7H-Pyrazolo[1,5-a]pyridin-5-amine
• DB-411850
• EN300-105462
• PB48117
• 5-amino-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine
• SY033702
• P18182
• 866216-31-1
• (5S)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-amine
• (5R)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-amine
• 866216-20-8
• AKOS006349855
• MFCD13176247
• 866216-32-2
• SCHEMBL24035779
• PS-15756
• CS-0456647
• DTXSID30717432

• MDL： MFCD13176247
• Inchi： 1S/C7H11N3/c8-6-2-4-10-7(5-6)1-3-9-10/h1,3,6H,2,4-5,8H2
• InChI Key： JJNXSQRHVCZLAK-UHFFFAOYSA-N
• SMILES： N12C(=CC=N1)CC(CC2)N

Computed Properties

• Exact Mass: 137.095297364g/mol
• Monoisotopic Mass: 137.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 43.8Ų

4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-amine

Comprehensive Overview of 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridin-5-amine (CAS No. 866216-20-8): Properties, Applications, and Research Insights

4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridin-5-amine (CAS No. 866216-20-8) is a heterocyclic organic compound gaining significant attention in pharmaceutical and agrochemical research due to its unique structural framework. This bicyclic scaffold combines a pyrazole ring fused with a partially saturated pyridine moiety, offering versatile reactivity for drug discovery. Recent studies highlight its potential as a privileged structure in medicinal chemistry, particularly for targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors.

The compound's amine functional group at the 5-position enables diverse derivatization pathways, making it a valuable building block for small molecule libraries. Researchers are exploring its applications in central nervous system (CNS) therapeutics, with particular interest in neurodegenerative disease modulation. Computational studies suggest favorable blood-brain barrier (BBB) permeability profiles for analogs of this scaffold, addressing a key challenge in CNS drug development.

In synthetic chemistry, 866216-20-8 serves as a precursor for multi-component reactions and cascade cyclizations. Its hydrogenation potential at the pyridine ring allows controlled saturation, enabling precise structure-activity relationship (SAR) studies. Recent patent analyses reveal growing industrial interest, with applications ranging from crop protection agents to fluorescence probes for biological imaging.

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiling of this compound class shows promising biodegradability characteristics compared to traditional aromatic systems. This aligns with current green chemistry initiatives in pharmaceutical manufacturing. The scaffold's metabolic stability and low cytochrome P450 inhibition potential make it attractive for lead optimization programs.

Analytical characterization of 4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-amine typically involves LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, with the amine proton appearing as a distinctive singlet in ¹H NMR. Crystallographic studies reveal interesting molecular packing patterns attributed to hydrogen-bonding networks from the amine group.

Emerging research explores the compound's potential in proteolysis targeting chimeras (PROTACs) design, leveraging its vector properties for targeted protein degradation. Its balanced lipophilicity (LogP ~1.8) and polar surface area (PSA ~40 Ų) contribute to optimal drug-like properties, addressing current demands for orally bioavailable therapeutics.

The synthetic accessibility of CAS 866216-20-8 through microwave-assisted and flow chemistry methods has improved its commercial viability. Suppliers now offer multigram quantities with >98% purity, supporting high-throughput screening campaigns. Regulatory assessments confirm its exclusion from controlled substance lists, facilitating global research applications.

Future directions include exploring its chiral derivatives for asymmetric catalysis and investigating metal complexation properties for catalytic applications. The compound's photophysical properties are also under investigation for potential OLED materials development, demonstrating its cross-disciplinary relevance.